Cas no 139743-36-5 (3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-4-methyl-8-(methylthio)-5-oxo-, trans-)

• Product Name: 3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-4-methyl-8-(methylthio)-5-oxo-, trans-
• CAS No: 139743-36-5
• MF: C₁₃H₁₄O₃S₂
• MW: 282.378461360931
• CID: 1279924
• Update Time: 2024-08-03

3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-4-methyl-8-(methylthio)-5-oxo-, trans- Chemical and Physical Properties

Names and Identifiers

• 3-Benzothiepin-2-carboxylic acid,1,2,4,5-tetrahydro-4-methyl-8-(methylthio)-5-oxo-, trans-
• 3-Benzothiepin-2-carboxylic acid, 1,2,4,5-tetrahydro-4-methyl-8-(methylthio)-5-oxo-, trans- (9CI)

• Inchi： 1S/C13H14O3S2/c1-7-12(14)10-4-3-9(17-2)5-8(10)6-11(18-7)13(15)16/h3-5,7,11H,6H2,1-2H3,(H,15,16)/t7-,11+/m1/s1
• InChI Key： FMRQKCYLKQSBEL-HQJQHLMTSA-N
• SMILES： S1[C@H](C)C(=O)C2=CC=C(SC)C=C2C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 282.03852

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 518.0±50.0 °C(Predicted)
• PSA: 54.37
• pka: 3.33±0.40(Predicted)